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Compound of Interest

Compound Name: GAP-134 Hydrochloride

Cat. No.: B8209704

Get Quote

Welcome to the Technical Support Center for GAP-134 (Danegaptide Hydrochloride). As a

Senior Application Scientist, I have designed this guide to help you navigate the specific

physicochemical nuances of this compound.

GAP-134 is a potent,[1]. It functions by preserving Connexin-43 (Cx43) phosphorylation,

stabilizing gap junction coupling, and blocking pathological hemichannel-mediated ATP release

during ischemic stress[1]. However, because it is a hygroscopic dipeptide[2], researchers

frequently encounter challenges with solubility, buffer precipitation, and long-term stability. This

guide provides field-proven, self-validating protocols to ensure the integrity of your

experimental data.

Part 1: Quantitative Solubility & Stability Data
Before beginning any formulation, you must establish the baseline physical limits of the

compound. Below is the consolidated stability and solubility profile for GAP-134.
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Solvent / Condition Value / Duration Critical Mechanistic Notes

DMSO Solubility 100 mg/mL (305.10 mM)

Requires sonication. Must use

freshly opened, anhydrous

DMSO to prevent dipeptide

hydrolysis[3].

H₂O Solubility ≥ 50 mg/mL (152.55 mM)

Highly soluble in pure water,

but saturation limits remain

undefined[4].

PBS / HEPES 100 mg/mL (305.10 mM)

Direct dilution causes

precipitation. Requires

sequential co-solvent addition

and sonication[5].

Powder Storage (-80°C) 2 Years

Must be stored sealed and

strictly protected from

environmental moisture[3].

Powder Storage (-20°C) 1 Year

Acceptable for short-term

storage; desiccant is highly

recommended[3].

Solvent Storage (-80°C) 6 Months

Aliquot immediately upon

reconstitution to strictly avoid

freeze-thaw cycles[3].

Part 2: Mechanism of Action
Understanding how GAP-134 interacts with cellular structures is critical for designing your in

vitro assays, particularly when measuring ATP release or cellular viability following ischemic

stress.
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Figure 1: Mechanism of GAP-134 modulating Cx43 to prevent ATP release and promote cell

survival.

Part 3: Troubleshooting FAQs
Q1: Why does GAP-134 precipitate when diluted directly from DMSO into PBS or HEPES?

Causality: GAP-134 is a hydrochloride salt of a dipeptide[1]. While it possesses high aqueous

solubility in pure water, introducing a highly concentrated DMSO stock directly into a high-ionic-

strength physiological buffer (like PBS) causes localized supersaturation. The sudden shift in

the dielectric constant, combined with the salting-out effect of the buffer ions, forces the
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hydrophobic regions of the dipeptide to aggregate and crash out of solution. Resolution: Always

add the buffer dropwise while under constant vortexing. If precipitation occurs, utilize ultrasonic

sonication and gentle heating (37°C) to re-dissolve the compound[5].

Q2: My stock solution lost efficacy in cell culture assays after a month. What causes this

degradation? Causality: DMSO is highly hygroscopic. Repeatedly opening a master stock vial

introduces atmospheric moisture into the solvent. Because GAP-134 is a peptide-based

molecule[2], the absorbed water acts as a nucleophile in the DMSO environment, accelerating

the hydrolysis of the dipeptide bonds and rendering the compound pharmacologically inactive.

Resolution: Store reconstituted solutions at -80°C for a maximum of 6 months[3]. You must

aliquot the solution into single-use vials immediately upon preparation to prevent freeze-thaw

degradation and moisture exposure.

Q3: How do I formulate GAP-134 for in vivo studies without causing phase separation?

Causality: For [4], a multi-solvent system is required to maintain drug stability in suspension.

You must add co-solvents in a strict gradient of decreasing polarity: DMSO → PEG300 →

Tween 80 → ddH₂O[5]. PEG300 acts as a primary co-solvent to gently lower the dielectric

constant, while Tween 80 forms protective micelles around the drug. If water is added before

the micelles are formed, the drug will irreversibly separate into distinct phases.

Part 4: Self-Validating Experimental Protocols
Protocol A: Preparation of 10 mM In Vitro Stock Solution
This protocol utilizes a self-validating visual clarity check to ensure the dipeptide has not

hydrolyzed or aggregated.

Weighing: Accurately weigh 3.28 mg of GAP-134 powder (Molecular Weight: 327.76 g/mol )

[3].

Primary Dissolution: Add 1.0 mL of freshly opened, anhydrous DMSO to the vial to create a

10 mM stock.

Agitation: Vortex vigorously for 60 seconds. Apply ultrasonic sonication for 2-5 minutes until

the solution is completely clear[3].
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Validation Check: Hold the vial against a light source. System Validation: If the solution is

perfectly transparent, proceed. If micro-particles or cloudiness remain, the DMSO may have

absorbed moisture; discard and restart.

Storage: Immediately divide into 50 µL single-use aliquots and store at -80°C[3].

Protocol B: Preparation of In Vivo Formulation (10%
DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline)
This protocol is designed for animal dosing (e.g., 5-20 mg/kg in mouse models)[4].

Stock Addition: Add the required volume of GAP-134 to DMSO (representing 10% of the final

intended volume). Sonicate until clear[5].

PEG300 Addition: Add PEG300 (40% of final volume) dropwise. System Validation: Vortex

until completely clarified. Do not proceed if the solution is cloudy[5].

Surfactant Addition: Add Tween 80 (5% of final volume). Mix thoroughly until clarified[5].

Aqueous Dilution: Add sterile ddH₂O or Saline (45% of final volume) dropwise while

continuously mixing[5].

Final Validation: The final formulation must remain clear at room temperature. If precipitation

occurs at step 4, the sequential order was violated or mixing was insufficient.
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Figure 2: Logical workflow for resolving GAP-134 solubility and precipitation issues in buffers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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